Cas no 146070-04-4 (1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-)

• Product Name: 1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-
• CAS No: 146070-04-4
• MF: C₂₇H₂₇N₃O₃S₃
• MW: 537.716582536697
• CID: 3214020
• PubChem ID: 85673761
• Update Time: 2025-04-21

1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-
• DTXSID101180488
• 146070-04-4

• Inchi： 1S/C27H27N3O3S3/c31-25(19-1-7-22(34)8-2-19)28-13-15-29(26(32)20-3-9-23(35)10-4-20)17-18-30(16-14-28)27(33)21-5-11-24(36)12-6-21/h1-12,34-36H,13-18H2
• InChI Key： KDTCLEMGHDZSSD-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C(N1CCN(C(C2C=CC(=CC=2)S)=O)CCN(C(C2C=CC(=CC=2)S)=O)CC1)=O

Computed Properties

• Exact Mass: 537.12145525Da
• Monoisotopic Mass: 537.12145525Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.9Ų